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Compound of Interest

Compound Name: P18IN0OO3

Cat. No.: B1678136

Disclaimer: A specific Safety Data Sheet (SDS) for P18IN003 (CAS No. 71727-40-7) was not
publicly available at the time of this document's creation. The following guidance is based on
general safety protocols for handling potent, small molecule kinase inhibitors in a laboratory
setting. Researchers, scientists, and drug development professionals must consult the
compound-specific SDS provided by the supplier before commencing any experimental work.

This technical support center provides essential information for the safe handling of P18IN003
in the laboratory. The content is structured to address potential issues and questions that may
arise during your research.

Frequently Asked Questions (FAQSs)

Q1: What is P18IN003 and what are its primary hazards?

Al: P18IN003 is a potent and selective inhibitor of p18(INK4C), a cyclin-dependent kinase
inhibitor. As a potent small molecule, it should be handled with care. The primary hazards,
typical for this class of compounds, include potential skin and eye irritation, and possible
systemic effects if inhaled or ingested. The full toxicological properties have not been
extensively documented.[1][2][3]

Q2: What are the fundamental safety precautions | should take before working with P18IN003?

A2: Before handling P18IN003, you must:
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» Obtain and thoroughly read the Safety Data Sheet (SDS) from your supplier.

o Be fully trained on the potential hazards and safe handling procedures for potent
compounds.

e Ensure you have the correct Personal Protective Equipment (PPE) and that it is in good
condition.[2]

e Know the location and proper use of emergency equipment such as safety showers,
eyewash stations, and spill kits.

+ Have a designated and approved work area, preferably a fume hood or other ventilated
enclosure.

Q3: What Personal Protective Equipment (PPE) is required when handling P18IN003?

A3: Standard PPE for handling potent compounds like P18IN003 includes:

Eye Protection: Chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat, fully fastened.

Respiratory Protection: While not always required for handling small quantities in a properly
functioning fume hood, a respirator may be necessary for weighing larger quantities or if
there is a risk of aerosolization.[1][4]

Q4: How should | store P18IN003?

A4: P18IN003 should be stored in a cool, dry, and well-ventilated area, away from incompatible
materials. It should be kept in a tightly sealed container, clearly labeled with the compound
name and any hazard warnings.[1]

Q5: What is the proper procedure for disposing of P18IN003 waste?

A5: All waste containing P18IN003, including empty containers, contaminated PPE, and
experimental materials, must be disposed of as hazardous chemical waste. Follow all local,
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state, and federal regulations for hazardous waste disposal. Do not dispose of P18IN003 down
the drain.[4]

Troubleshooting Guide

Q: I need to weigh out a small amount of P18IN003 powder. What is the safest way to do this?

A: Weighing potent powders presents a risk of inhalation. It is crucial to perform this task in a
ventilated enclosure, such as a fume hood or a balance enclosure, to minimize exposure to
airborne particles. Use appropriate anti-static weighing dishes and handle the powder gently to
avoid creating dust.

Q: I accidentally spilled a small amount of P18IN003 solution on my gloved hand. What should
| do?

A: Immediately remove the contaminated glove, avoiding contact with your skin. Wash your
hands thoroughly with soap and water. Dispose of the contaminated glove in the designated
hazardous waste container.

Q: A small amount of P18IN003 powder has spilled on the lab bench. How should | clean it up?

A: For a small spill of solid P18IN003, carefully dampen a piece of absorbent material with a
suitable solvent (e.g., ethanol or methanol, if compatible) and gently wipe the area. For a larger
spill, cover it with a suitable absorbent material from a chemical spill kit, and then carefully
scoop the material into a labeled hazardous waste container. Avoid dry sweeping, which can
generate dust. Always wear appropriate PPE during cleanup.[2]

Q: I think I may have inhaled some P18IN003 dust. What are the immediate first aid steps?

A: Move to an area with fresh air immediately. If you experience any difficulty breathing or other
symptoms, seek immediate medical attention. Inform your supervisor and provide them with the
Safety Data Sheet for P18IN003 to share with medical personnel.[2]

Quantitative Data Summary

As a specific SDS for P18IN003 is not available, the following table provides general exposure
limit guidelines for potent pharmaceutical compounds. These are not specific to P18IN003 and
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should be used for informational purposes only.

Parameter Value Source
Occupational Exposure Limit Typically in the range of 1-10 General Pharmaceutical
(OEL) pg/ms for potent compounds. Industry Standards

Permissible Exposure Limit
(PEL)

Not Established

Threshold Limit Value (TLV) Not Established

Experimental Protocols
Protocol for Safe Handling and Weighing of P18IN003

o Preparation: Don all required PPE (safety goggles, nitrile gloves, lab coat). Ensure the fume
hood is functioning correctly.

e Weighing: Place an analytical balance inside the fume hood. Use an anti-static weighing
dish.

o Transfer: Carefully transfer the desired amount of P18IN003 powder from the stock container
to the weighing dish using a clean spatula.

o Closure: Securely close the stock container immediately after use.

e Cleanup: Decontaminate the spatula and any other tools used with an appropriate solvent.
Dispose of any contaminated wipes or weighing dishes in the designated hazardous waste
container.

Protocol for Preparation of a P18IN003 Stock Solution

o Preparation: Perform all steps in a fume hood while wearing appropriate PPE.
e Solvent Addition: Add the desired solvent (e.g., DMSO) to a sterile, labeled container.

o Compound Addition: Carefully add the pre-weighed P18IN003 powder to the solvent.
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 Dissolution: Cap the container and mix gently by inversion or vortexing until the compound is
fully dissolved.

» Storage: Store the stock solution at the recommended temperature, protected from light if
necessary.

Protocol for Disposal of P18IN003 Waste

o Segregation: Collect all P18IN003 waste (solid and liquid) in separate, clearly labeled, and
leak-proof containers.

e Labeling: Label the waste containers with "Hazardous Waste," the name of the chemical
(P18IN003), and the primary hazard(s).

o Storage: Store the waste containers in a designated satellite accumulation area.

» Disposal Request: Follow your institution's procedures for requesting a hazardous waste
pickup.

Visualizations
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Caption: Standard workflow for safely handling P18IN003 in a laboratory setting.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1678136?utm_src=pdf-body-img
https://www.benchchem.com/product/b1678136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Initial Response

Alert others in the area

Evacuate if necessary

Asse%ment

Assess spill size and hazard

l

Retrieve chemical spill kit

Don appropriate PPE

Contain the spill

Apply absorbent material

Collect waste into a sealed container

Steps

Decontaminate the area

Dispose of waste as hazardous

Report the incident

Click to download full resolution via product page

Caption: General procedure for cleaning up a chemical spill of P18IN003.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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